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Compound of Interest

Compound Name: LysoTracker Blue DND-22

Cat. No.: B1264344

Introduction

LysoTracker Blue DND-22 is a fluorescent probe that is highly selective for acidic organelles
in live cells.[1][2] As a cell-permeable dye, it consists of a fluorophore linked to a weak base
that is only partially protonated at neutral pH, allowing it to freely cross cell membranes.[1][2]
Once inside the cell, the probe accumulates in acidic compartments, such as lysosomes and
late endosomes, where the low pH causes the weakly basic moiety to become protonated.[1][3]
This protonation traps the dye within the organelle, leading to a localized and intense blue
fluorescent signal.[1] LysoTracker Blue DND-22 is a valuable tool for investigating the
morphology, trafficking, and dynamics of lysosomes in real-time, which are crucial for cellular
processes including metabolism, signaling, autophagy, and degradation.[1][3]

Data Presentation

The following table summarizes the key quantitative data for the use of LysoTracker Blue
DND-22 in live cell imaging applications.
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Parameter Value Reference
Excitation Maximum 373 nm [31141[5]
Emission Maximum 422 nm [3][4][5]
Recommended Filter Set DAPI [1]

Working Concentration 50 -100 nM [3]

Optimal Incubation Time 30 minutes to 1.5 hours [3]

Cell Permeability Yes [1]
Fixability No [1]

Experimental Protocols

This section provides detailed protocols for staining both adherent and suspension cells with
LysoTracker Blue DND-22 for live cell fluorescence microscopy.

Reagent Preparation (1 mM Stock Solution)

» Before opening, allow the vial of LysoTracker Blue DND-22 to warm to room temperature.
 Briefly centrifuge the vial to ensure the DMSO solution is at the bottom.[2]
e Prepare a 1 mM stock solution in high-quality, anhydrous dimethyl sulfoxide (DMSO).

 Store the stock solution at -20°C, protected from light and moisture.[4]

Staining Protocol for Adherent Cells

o Cell Culture: Grow adherent cells on sterile glass coverslips or in appropriate cell culture
imaging dishes to the desired confluence.

e Prepare Staining Solution: On the day of the experiment, dilute the 1 mM LysoTracker Blue
DND-22 stock solution to a final working concentration of 50-100 nM in your normal cell
culture medium.[3] Pre-warm the staining solution to 37°C. Note: The optimal concentration
may vary depending on the cell type and experimental conditions. A titration experiment is
recommended to determine the ideal concentration.
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Cell Staining: Remove the culture medium from the cells and add the pre-warmed staining
solution.

Incubation: Incubate the cells for 30 minutes to 1.5 hours at 37°C in a 5% COz incubator.[3]
Note: Prolonged incubation times (over 2 hours) may lead to cellular toxicity or disrupt
lysosomal pH.[3]

Washing (Optional): For clearer imaging and reduced background fluorescence, you can
replace the staining solution with fresh, pre-warmed imaging medium (e.g., HBSS or phenol
red-free medium) just before visualization.[6]

Imaging: Observe the stained cells using a fluorescence microscope equipped with a filter
set appropriate for DAPI (Excitation: ~373 nm, Emission: ~422 nm).[1][4] Maintain
physiological conditions (37°C and 5% COz2) during imaging for time-lapse experiments.[6]

Staining Protocol for Suspension Cells

Cell Culture: Grow suspension cells in the appropriate culture medium.

Prepare Staining Solution: Dilute the 1 mM LysoTracker Blue DND-22 stock solution to a
final working concentration of 50-100 nM in your normal cell culture medium.[3] Pre-warm
the staining solution to 37°C.

Cell Staining: Centrifuge the cell suspension to obtain a pellet and aspirate the supernatant.
[2][7] Gently resuspend the cells in the pre-warmed staining solution.

Incubation: Incubate the cells for 30 minutes to 1.5 hours at 37°C in a 5% CO: incubator.[2]

[3]

Washing: Centrifuge the incubated cells to form a pellet. Aspirate the staining solution and
resuspend the cells in fresh, pre-warmed imaging medium.[2][7]

Imaging: Transfer the cell suspension to a suitable imaging vessel (e.g., a coverslip-bottom
dish). Allow the cells to settle briefly before observing them with a fluorescence microscope
using a DAPI filter set.[1]

Mandatory Visualization
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The following diagram illustrates the general experimental workflow for staining live cells with
LysoTracker Blue DND-22.
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Caption: Workflow for LysoTracker Blue DND-22 live cell staining and imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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